3-[4-(2-Chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine

• IUPAC Name: (2-chlorophenyl)-[4-[6-(3-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H21ClN4O2/c1-29-17-6-4-5-16(15-17)20-9-10-21(25-24-20)26-11-13-27(14-12-26)22(28)18-7-2-3-8-19(18)23/h2-10,15H,11-14H2,1H3
• InChI Key: ZUJMABLSSIWWGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C22H21ClN4O2
• Molecular Weight: 408.9 g/mol

Description

The compound “3-[4-(2-Chlorobenzoyl)piperazin-1-yl]-6-(3-methoxyphenyl)pyridazine” is a complex organic molecule. It is part of a class of compounds that feature a piperazine ring, which is a common structural motif found in many pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines were synthesized as potential antifungal agents via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The compound contains a piperazine ring, which is a common feature in many biologically active compounds.

Scientific Research Applications

Anti-Tubercular Agents

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Antifungal Activity

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Antibacterial Activity

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Anticancer Agents

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Antiparasitic Agents

. This suggests potential applications in the development of antiparasitic drugs.

Antidepressive Agents

. This suggests potential applications in the development of antidepressant drugs.

Future Directions

Future research could focus on further elucidating the biological activity of this compound and related compounds. This could include studies on their antibacterial, antitumor, and antifungal activities. Additionally, further work could be done to optimize the synthesis of these compounds and to explore their potential applications in medicine and agriculture.

Mechanism of Action

Target of Action

It’s worth noting that structurally similar compounds, such as piperazine derivatives, have been found to interact with a wide range of biological targets, including dopamine and serotonin receptors . These receptors play crucial roles in various neurological and psychiatric conditions .

Mode of Action

Similar compounds, such as piperazine derivatives, are known to act as antagonists at dopamine and serotonin receptors . Antagonists work by binding to the receptor and blocking its activation, thereby preventing the neurotransmitter from exerting its effect .

Biochemical Pathways

These pathways are involved in a variety of physiological processes, including mood regulation, reward, and cognition .

Pharmacokinetics

Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) . This rule is a guideline used in drug design for predicting the likelihood of a chemical compound’s bioavailability.

Result of Action

Similar compounds have been found to exhibit various biological activities, such as antiviral, antipsychotic, antimicrobial, anti-hiv-1, and mc4 receptor agonistic activity .